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Compound of Interest

Compound Name: Methyl 3-hydroxyundecanoate

Cat. No.: B1149165 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed analysis of the predicted ¹³C Nuclear Magnetic Resonance

(NMR) spectral data for Methyl 3-hydroxyundecanoate. It includes a comprehensive

assignment of chemical shifts for each carbon atom in the molecule, a standardized

experimental protocol for acquiring ¹³C NMR spectra, and a visual representation of the

molecular structure. This information is critical for the structural elucidation and quality control

of this compound in research and drug development settings.

Introduction
Methyl 3-hydroxyundecanoate is a hydroxy fatty acid methyl ester with potential applications

in various fields, including as a bioactive molecule or a synthetic intermediate. Accurate

structural characterization is paramount for its use in scientific research and pharmaceutical

development. ¹³C NMR spectroscopy is a powerful analytical technique that provides detailed

information about the carbon skeleton of a molecule. This application note presents the

predicted ¹³C NMR chemical shifts for Methyl 3-hydroxyundecanoate and a protocol for their

experimental determination.
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The ¹³C NMR chemical shifts for Methyl 3-hydroxyundecanoate have been predicted based

on the analysis of structurally similar compounds and established chemical shift ranges for

relevant functional groups, including esters, secondary alcohols, and long alkyl chains.[1][2][3]

[4] The assignments are summarized in Table 1.

Table 1: Predicted ¹³C NMR Chemical Shift Assignments for Methyl 3-hydroxyundecanoate

Carbon Atom Chemical Shift (δ, ppm) Description

C-1 ~172.5
Carbonyl carbon of the methyl

ester

C-2 ~41.0
Methylene carbon adjacent to

the carbonyl group

C-3 ~68.0
Methine carbon bearing the

hydroxyl group

C-4 ~36.5
Methylene carbon adjacent to

the hydroxyl-bearing carbon

C-5 to C-10 ~22.7 - 31.9
Methylene carbons of the alkyl

chain

C-11 ~14.1
Terminal methyl carbon of the

alkyl chain

O-CH₃ ~51.7
Methyl carbon of the ester

group

Note: The chemical shifts are predicted and may vary slightly depending on the solvent and

experimental conditions.

Molecular Structure and Atom Numbering
The chemical structure of Methyl 3-hydroxyundecanoate and the numbering convention used

for the ¹³C NMR assignments are depicted in the following diagram.
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Acquire Proton-Decoupled
¹³C NMR Spectrum

Identify Number of
Unique Carbon Signals

Predict Chemical Shift Ranges
for Functional Groups

(Ester, Alcohol, Alkyl Chain)

Assign Carbonyl Carbon (C-1)
(Most Downfield, ~172 ppm)

Assign O-CH₃ Carbon
(~52 ppm)

Assign Carbinol Carbon (C-3)
(~68 ppm)

Assign Aliphatic Carbons
(C-2, C-4 to C-11)

Final Assignment of
All Carbon Signals

Distinguish C-2 and C-4 from other
Alkyl Carbons based on Proximity

to Electronegative Atoms

Assign Terminal Methyl (C-11)
(Most Upfield, ~14 ppm)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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